Cas no 7730-47-4 (3-ethylazetidine)

• Product Name: 3-ethylazetidine
• CAS No: 7730-47-4
• MF: C₅H₁₁N
• MW: 85.1475412845612
• CID: 2841985
• PubChem ID: 21490082
• Update Time: 2025-07-17

3-ethylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-ethylazetidine
• 3-ETHYL-AZETIDINE
• 3-ethylazetidine hydrochloride
• 3-Ethyl-azetidine HCl
• Azetidine, 3-ethyl-

• Inchi： 1S/C5H11N/c1-2-5-3-6-4-5/h5-6H,2-4H2,1H3
• InChI Key： YEJFTVJRCUPIOV-UHFFFAOYSA-N
• SMILES： N1CC(CC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-ethylazetidine

Introduction to 3-Ethylazetidine (CAS No. 7730-47-4)

3-Ethylazetidine, with the CAS number 7730-47-4, is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the azetidine family, a class of four-membered heterocyclic rings containing one nitrogen atom. The addition of an ethyl group at the 3-position imparts specific characteristics that make it a valuable building block in the synthesis of more complex molecules.

The chemical structure of 3-ethylazetidine consists of a four-membered azetidine ring with an ethyl substituent at the 3-position. This structure provides a balance between rigidity and flexibility, which is crucial for optimizing interactions with biological targets. The azetidine ring is known for its ability to adopt specific conformations that can enhance binding affinity and selectivity, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-ethylazetidine in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of 3-ethylazetidine-based derivatives as potent inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that these compounds exhibited high binding affinity and selectivity, suggesting their potential as lead compounds for further drug development.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists investigated the use of 3-ethylazetidine-containing molecules as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a crucial role in cellular signaling pathways. The study demonstrated that certain derivatives of 3-ethylazetidine could effectively modulate the activity of specific GPCRs, opening new avenues for the treatment of various diseases, including cardiovascular disorders and metabolic syndromes.

The synthetic accessibility of 3-ethylazetidine is another factor contributing to its popularity in research. Several efficient synthetic routes have been developed to produce this compound, making it readily available for use in laboratory settings. One notable method involves the ring-closing metathesis (RCM) reaction, which allows for the formation of the azetidine ring with high regioselectivity and yield. This synthetic flexibility enables chemists to introduce various functional groups at different positions on the azetidine ring, thereby expanding its utility in drug discovery and development.

The physicochemical properties of 3-ethylazetidine, such as its solubility, stability, and lipophilicity, are also important considerations in its application. These properties can be fine-tuned by modifying the substituents on the azetidine ring, allowing researchers to optimize the compound's pharmacokinetic and pharmacodynamic profiles. For example, increasing lipophilicity can enhance cell membrane permeability, while improving solubility can facilitate formulation and delivery.

In addition to its role in drug discovery, 3-ethylazetidine has shown promise in other areas of chemical research. For instance, it has been used as a ligand in coordination chemistry to form stable complexes with metal ions. These complexes have potential applications in catalysis and materials science, where they can serve as catalysts or precursors for functional materials.

The environmental impact and safety profile of 3-ethylazetidine are also important considerations. While it is not classified as a hazardous material or controlled substance, proper handling and storage practices should be followed to ensure safety in laboratory settings. Researchers should adhere to standard guidelines for handling organic compounds and consult relevant safety data sheets (SDS) for detailed information.

In conclusion, 3-ethylazetidine (CAS No. 7730-47-4) is a versatile heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.